Cas no 23826-77-9 (1,2-Ethanediamine,N1,N1-diethyl-N2-(4-methyl-2-pyridinyl)-N2-pentyl-)

1,2-Ethanediamine,N1,N1-diethyl-N2-(4-methyl-2-pyridinyl)-N2-pentyl- structure
23826-77-9 structure
Product Name:1,2-Ethanediamine,N1,N1-diethyl-N2-(4-methyl-2-pyridinyl)-N2-pentyl-
CAS No:23826-77-9
MF:C17H31N3
MW:277.448144197464
CID:276904
PubChem ID:212051
Update Time:2025-04-19

1,2-Ethanediamine,N1,N1-diethyl-N2-(4-methyl-2-pyridinyl)-N2-pentyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine,N1,N1-diethyl-N2-(4-methyl-2-pyridinyl)-N2-pentyl-
    • N,N-diethyl-N'-(4-methylpyridin-2-yl)-N'-pentylethane-1,2-diamine
    • DTXSID40178535
    • R.666
    • 2-(N-(2-Diethylaminoethyl)-N-pentylamino)-4-methylpyridine
    • Pyridine, 2-(N-(2-diethylaminoethyl)-N-pentylamino)-4-methyl-
    • 23826-77-9
    • BRN 0403972
    • Inchi: 1S/C17H31N3/c1-5-8-9-12-20(14-13-19(6-2)7-3)17-15-16(4)10-11-18-17/h10-11,15H,5-9,12-14H2,1-4H3
    • InChI Key: LALZXPQZLSFVOV-UHFFFAOYSA-N
    • SMILES: N(C1C=C(C)C=CN=1)(CCCCC)CCN(CC)CC

Computed Properties

  • Exact Mass: 277.25203
  • Monoisotopic Mass: 277.252
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 10
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 19.4Ų

Experimental Properties

  • Density: 0.947
  • Boiling Point: 388.8°Cat760mmHg
  • Flash Point: 188.9°C
  • Refractive Index: 1.519
  • PSA: 19.37
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